Cas no 2110084-69-8 ((3-{1,7-diazaspiro4.4nonan-1-yl}propyl)dimethylamine)

• Product Name: (3-{1,7-diazaspiro4.4nonan-1-yl}propyl)dimethylamine
• CAS No: 2110084-69-8
• MF: C₁₂H₂₅N₃
• MW: 211.347002744675
• CID: 5908137
• PubChem ID: 165524240
• Update Time: 2025-07-16

(3-{1,7-diazaspiro4.4nonan-1-yl}propyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• (3-{1,7-diazaspiro4.4nonan-1-yl}propyl)dimethylamine
• EN300-1274044
• 2110084-69-8
• (3-{1,7-diazaspiro[4.4]nonan-1-yl}propyl)dimethylamine

• Inchi： 1S/C12H25N3/c1-14(2)8-4-10-15-9-3-5-12(15)6-7-13-11-12/h13H,3-11H2,1-2H3
• InChI Key： RUOFKTJADJBZTJ-UHFFFAOYSA-N
• SMILES： N1(CCCN(C)C)CCCC21CNCC2

Computed Properties

• Exact Mass: 211.204847810g/mol
• Monoisotopic Mass: 211.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 18.5Ų

Additional information on (3-{1,7-diazaspiro4.4nonan-1-yl}propyl)dimethylamine

Introduction to (3-{1,7-diazaspiro4.4nonan-1-yl}propyl)dimethylamine (CAS No. 2110084-69-8)

The compound (3-{1,7-diazaspiro4.4nonan-1-yl}propyl)dimethylamine, identified by its CAS number 2110084-69-8, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its intricate spirocyclic structure and amine functionalities, has garnered attention due to its potential applications in drug development and biochemical interactions. The unique architecture of this molecule, featuring a 1,7-diazaspiro4.4nonan-1-yl moiety linked to a propyl chain terminated with a dimethylamine group, suggests a rich chemical profile that could be exploited for various therapeutic purposes.

In recent years, the exploration of spirocyclic compounds has intensified, particularly in the context of their role as pharmacophores in medicinal chemistry. Spirocycles are known for their stability and ability to mimic the conformational flexibility of biologically active molecules. The 1,7-diazaspiro4.4nonan-1-yl core of this compound is particularly intriguing, as it combines the properties of nitrogen-containing heterocycles with the rigid spiro framework. This combination can lead to enhanced binding affinity and selectivity in drug-receptor interactions, making it a promising scaffold for developing novel therapeutic agents.

The (3-{1,7-diazaspiro4.4nonan-1-yl}propyl)dimethylamine molecule also exhibits interesting physicochemical properties that make it suitable for various applications. The dimethylamine group at the terminal position contributes to the compound's basicity, which can be leveraged in designing molecules that interact with acidic pharmacophores in biological systems. Additionally, the propyl chain provides a hydrophobic anchor that can enhance membrane permeability, a critical factor in drug delivery systems.

Recent studies have highlighted the potential of this compound in the field of central nervous system (CNS) drugs. The spirocyclic structure is known to cross the blood-brain barrier more efficiently than linear analogs, making it an attractive candidate for neuropharmacological applications. Furthermore, the nitrogen atoms in the 1,7-diazaspiro4.4nonan-1-yl moiety can serve as hydrogen bond donors or acceptors, facilitating interactions with biological targets such as enzymes and receptors.

One of the most exciting aspects of this compound is its versatility in chemical modifications. The presence of multiple reactive sites allows for the introduction of various functional groups, enabling the synthesis of derivatives with tailored properties. For instance, incorporating fluorescent tags or bioisosteres can enhance its utility in biochemical assays and drug discovery campaigns.

In addition to its pharmaceutical potential, (3-{1,7-diazaspiro4.4nonan-1-yl}propyl)dimethylamine has shown promise in material science applications. Its unique structural features make it a candidate for developing novel polymers or liquid crystals with specific optical and electronic properties. The spirocycle's rigidity and stability can contribute to the formation of high-performance materials with enhanced durability and functionality.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to streamline the process and improve scalability. These methods not only enhance efficiency but also minimize waste production, aligning with modern green chemistry principles.

As research continues to uncover new applications for (3-{1,7-diazaspiro4.4nonan-1-yl}propyl)dimethylamine, collaborations between academic institutions and pharmaceutical companies are likely to increase. Such partnerships can accelerate the translation of laboratory findings into clinical candidates, bringing innovative therapies to patients faster than traditional methods alone would allow.

The future prospects for this compound are bright, with ongoing investigations focusing on its mechanism of action and potential side effects. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess its efficacy and safety profiles before moving into human trials.

In conclusion,(3-{1,7-diazaspiro4.4nonan-1-yl}propyl)dimethylamine (CAS No. 2110084-69-8) stands out as a versatile and promising molecule with applications spanning pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges.